Cas no 139337-58-9 (2,4-Quinazolinediamine, 8-bromo-5-methyl-)
139337-58-9 structure
Product Name:2,4-Quinazolinediamine, 8-bromo-5-methyl-
CAS No:139337-58-9
MF:C9H9BrN4
MW:253.098560094833
CID:1267109
Update Time:2024-08-04
2,4-Quinazolinediamine, 8-bromo-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Quinazolinediamine, 8-bromo-5-methyl-
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- Inchi: 1S/C9H9BrN4/c1-4-2-3-5(10)7-6(4)8(11)14-9(12)13-7/h2-3H,1H3,(H4,11,12,13,14)
- InChI Key: XVQRKEZSSCGJRX-UHFFFAOYSA-N
- SMILES: N1=C2C(C(C)=CC=C2Br)=C(N)N=C1N
Computed Properties
- Exact Mass: 252.00117
Experimental Properties
- Density: 1.721±0.06 g/cm3(Predicted)
- Boiling Point: 513.0±60.0 °C(Predicted)
- PSA: 77.82
- pka: 6.56±0.10(Predicted)
2,4-Quinazolinediamine, 8-bromo-5-methyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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